1-(2-methoxybenzyl)-4-(2-methylphenyl)piperazine

• IUPAC Name: 1-[(2-methoxyphenyl)methyl]-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C19H24N2O/c1-16-7-3-5-9-18(16)21-13-11-20(12-14-21)15-17-8-4-6-10-19(17)22-2/h3-10H,11-15H2,1-2H3
• InChI Key: MCCRGQQBMIHDOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2CCN(CC2)CC3=CC=CC=C3OC
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

1-(2-methoxybenzyl)-4-(2-methylphenyl)piperazine, commonly known as MBMP, is a chemical compound that has been extensively studied for its potential use in scientific research. MBMP belongs to the class of piperazine compounds, which are known to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of MBMP is not fully understood. However, it is known to have affinity for certain serotonin receptors, particularly the 5-HT1A receptor. Activation of this receptor has been linked to a variety of physiological and behavioral effects, including regulation of mood, anxiety, and pain perception.
Biochemical and Physiological Effects:
MBMP has been shown to have a variety of biochemical and physiological effects in animal models. These effects include modulation of serotonin levels in the brain, regulation of pain perception, and modulation of immune function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MBMP in lab experiments is its high affinity for certain serotonin receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological processes. However, one of the main limitations of using MBMP is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on MBMP. One area of interest is the development of more selective and potent MBMP analogs that can be used as research tools. Another area of interest is the study of the potential therapeutic applications of MBMP and its analogs in various diseases, including depression, anxiety, and pain disorders. Finally, further studies are needed to better understand the mechanism of action of MBMP and its effects on various physiological and pathological processes.

Synthesis Methods

The synthesis of MBMP involves the reaction between 2-methylphenylpiperazine and 2-methoxybenzyl chloride in the presence of a base. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure MBMP.

Scientific Research Applications

MBMP has been studied for its potential use as a research tool in various fields of science, including pharmacology, neuroscience, and toxicology. MBMP has been shown to have affinity for certain serotonin receptors, which makes it a useful tool for studying the role of these receptors in various physiological and pathological processes.